Cas no 1592740-39-0 (1-[(Cyclopropylmethyl)amino]but-3-EN-2-one)
1-[(Cyclopropylmethyl)amino]but-3-EN-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[(CYCLOPROPYLMETHYL)AMINO]BUT-3-EN-2-ONE
- 1592740-39-0
- EN300-795329
- 3-Buten-2-one, 1-[(cyclopropylmethyl)amino]-
- 1-[(Cyclopropylmethyl)amino]but-3-EN-2-one
-
- Inchi: 1S/C8H13NO/c1-2-8(10)6-9-5-7-3-4-7/h2,7,9H,1,3-6H2
- InChI Key: LXDLXQWXUPRJKO-UHFFFAOYSA-N
- SMILES: O=C(C=C)CNCC1CC1
Computed Properties
- Exact Mass: 139.099714038g/mol
- Monoisotopic Mass: 139.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 0.984±0.06 g/cm3(Predicted)
- Boiling Point: 207.7±23.0 °C(Predicted)
- pka: 7?+-.0.20(Predicted)
1-[(Cyclopropylmethyl)amino]but-3-EN-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-795329-1.0g |
1-[(cyclopropylmethyl)amino]but-3-en-2-one |
1592740-39-0 | 95% | 1.0g |
$1057.0 | 2024-05-22 | |
| Enamine | EN300-795329-0.05g |
1-[(cyclopropylmethyl)amino]but-3-en-2-one |
1592740-39-0 | 95% | 0.05g |
$888.0 | 2024-05-22 | |
| Enamine | EN300-795329-0.1g |
1-[(cyclopropylmethyl)amino]but-3-en-2-one |
1592740-39-0 | 95% | 0.1g |
$930.0 | 2024-05-22 | |
| Enamine | EN300-795329-0.25g |
1-[(cyclopropylmethyl)amino]but-3-en-2-one |
1592740-39-0 | 95% | 0.25g |
$972.0 | 2024-05-22 | |
| Enamine | EN300-795329-0.5g |
1-[(cyclopropylmethyl)amino]but-3-en-2-one |
1592740-39-0 | 95% | 0.5g |
$1014.0 | 2024-05-22 | |
| Enamine | EN300-795329-2.5g |
1-[(cyclopropylmethyl)amino]but-3-en-2-one |
1592740-39-0 | 95% | 2.5g |
$2071.0 | 2024-05-22 | |
| Enamine | EN300-795329-5.0g |
1-[(cyclopropylmethyl)amino]but-3-en-2-one |
1592740-39-0 | 95% | 5.0g |
$3065.0 | 2024-05-22 | |
| Enamine | EN300-795329-10.0g |
1-[(cyclopropylmethyl)amino]but-3-en-2-one |
1592740-39-0 | 95% | 10.0g |
$4545.0 | 2024-05-22 |
1-[(Cyclopropylmethyl)amino]but-3-EN-2-one Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-[(Cyclopropylmethyl)amino]but-3-EN-2-one
Recent Advances in the Study of 1-[(Cyclopropylmethyl)amino]but-3-EN-2-one (CAS: 1592740-39-0)
The compound 1-[(Cyclopropylmethyl)amino]but-3-EN-2-one (CAS: 1592740-39-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the versatility of 1-[(Cyclopropylmethyl)amino]but-3-EN-2-one as a key intermediate in the synthesis of novel bioactive molecules. Its α,β-unsaturated ketone moiety, combined with the cyclopropylmethylamino group, makes it a promising scaffold for the development of inhibitors targeting various enzymes and receptors. Researchers have explored its utility in the design of covalent inhibitors, leveraging the electrophilic nature of the enone functionality to achieve selective modification of biological targets.
One of the most notable advancements in this area is the application of 1-[(Cyclopropylmethyl)amino]but-3-EN-2-one in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a subset of tyrosine kinases implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, resulting in lead candidates with promising preclinical efficacy.
In addition to its role in kinase inhibition, recent research has explored the compound's potential as a modulator of protein-protein interactions (PPIs). A team of researchers from the University of Cambridge reported in Nature Chemical Biology that 1-[(Cyclopropylmethyl)amino]but-3-EN-2-one derivatives can disrupt critical PPIs involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory therapeutics with novel mechanisms of action.
The synthetic accessibility of 1-[(Cyclopropylmethyl)amino]but-3-EN-2-one has also been a focal point of recent investigations. A 2024 paper in Organic Letters detailed an efficient, scalable synthesis route for this compound, employing a one-pot condensation strategy that significantly improves yield and reduces production costs. This advancement is particularly relevant for industrial-scale applications, where cost-effective synthesis is a critical factor.
Despite these promising developments, challenges remain in the optimization of 1-[(Cyclopropylmethyl)amino]but-3-EN-2-one-based therapeutics. Issues such as metabolic stability, off-target effects, and formulation compatibility are currently being addressed through medicinal chemistry optimization and advanced drug delivery strategies. Ongoing research aims to balance the compound's reactivity with its pharmacokinetic properties to maximize therapeutic potential.
In conclusion, 1-[(Cyclopropylmethyl)amino]but-3-EN-2-one (CAS: 1592740-39-0) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from kinase inhibition to PPI modulation, with recent synthetic advancements further enhancing its utility. As research continues to unravel its full potential, this compound is poised to play a significant role in the development of next-generation therapeutics.
1592740-39-0 (1-[(Cyclopropylmethyl)amino]but-3-EN-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)